Iscotrizinol
Iscotrizinol
Iscotrizinol is an organic chemical ultraviolet (UV) filter approved for use in sunscreens to absorb UVB and some UVA radiations.
Brand Name:
Vulcanchem
CAS No.:
154702-15-5
VCID:
VC21178332
InChI:
InChI=1S/C44H59N7O5/c1-8-12-14-30(10-3)28-55-39(53)33-18-24-36(25-19-33)46-42-48-41(45-35-22-16-32(17-23-35)38(52)51-44(5,6)7)49-43(50-42)47-37-26-20-34(21-27-37)40(54)56-29-31(11-4)15-13-9-2/h16-27,30-31H,8-15,28-29H2,1-7H3,(H,51,52)(H3,45,46,47,48,49,50)
SMILES:
CCCCC(CC)COC(=O)C1=CC=C(C=C1)NC2=NC(=NC(=N2)NC3=CC=C(C=C3)C(=O)NC(C)(C)C)NC4=CC=C(C=C4)C(=O)OCC(CC)CCCC
Molecular Formula:
C44H59N7O5
Molecular Weight:
766.0 g/mol
Iscotrizinol
CAS No.: 154702-15-5
Cat. No.: VC21178332
Molecular Formula: C44H59N7O5
Molecular Weight: 766.0 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Iscotrizinol is an organic chemical ultraviolet (UV) filter approved for use in sunscreens to absorb UVB and some UVA radiations. |
|---|---|
| CAS No. | 154702-15-5 |
| Molecular Formula | C44H59N7O5 |
| Molecular Weight | 766.0 g/mol |
| IUPAC Name | 2-ethylhexyl 4-[[4-[4-(tert-butylcarbamoyl)anilino]-6-[4-(2-ethylhexoxycarbonyl)anilino]-1,3,5-triazin-2-yl]amino]benzoate |
| Standard InChI | InChI=1S/C44H59N7O5/c1-8-12-14-30(10-3)28-55-39(53)33-18-24-36(25-19-33)46-42-48-41(45-35-22-16-32(17-23-35)38(52)51-44(5,6)7)49-43(50-42)47-37-26-20-34(21-27-37)40(54)56-29-31(11-4)15-13-9-2/h16-27,30-31H,8-15,28-29H2,1-7H3,(H,51,52)(H3,45,46,47,48,49,50) |
| Standard InChI Key | OSCJHTSDLYVCQC-UHFFFAOYSA-N |
| SMILES | CCCCC(CC)COC(=O)C1=CC=C(C=C1)NC2=NC(=NC(=N2)NC3=CC=C(C=C3)C(=O)NC(C)(C)C)NC4=CC=C(C=C4)C(=O)OCC(CC)CCCC |
| Canonical SMILES | CCCCC(CC)COC(=O)C1=CC=C(C=C1)NC2=NC(=NC(=N2)NC3=CC=C(C=C3)C(=O)NC(C)(C)C)NC4=CC=C(C=C4)C(=O)OCC(CC)CCCC |
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